Cas no 1105205-01-3 (methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate
• CAS No: 1105205-01-3
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6287685
• PubChem ID: 30861071
• Update Time: 2025-05-21

methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate
• CCG-290823
• VU0644365-1
• 1105205-01-3
• methyl 2-((4-isopropyl-1-(2-methoxyphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetate
• F5481-2547
• methyl 2-[1-(2-methoxyphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylacetate
• AKOS024510016

• Inchi： 1S/C18H20N4O3S/c1-11(2)16-12-9-19-22(13-7-5-6-8-14(13)24-3)17(12)18(21-20-16)26-10-15(23)25-4/h5-9,11H,10H2,1-4H3
• InChI Key： OQPQJMPZIKMGKT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1C2=C(C=NN2C2C=CC=CC=2OC)C(C(C)C)=NN=1

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate

Comprehensive Overview of Methyl 2-{[1-(2-Methoxyphenyl)-4-(Propan-2-yl)-1H-Pyrazolo[3,4-d]Pyridazin-7-yl]Sulfanyl}Acetate (CAS No. 1105205-01-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate (CAS No. 1105205-01-3) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its pyrazolo[3,4-d]pyridazine core, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique structural features, which include a 2-methoxyphenyl substituent and a propan-2-yl group, contributing to its diverse reactivity and functional versatility.

The compound's sulfanyl acetate moiety is a key functional group that enhances its utility in synthetic chemistry. Recent studies highlight its role as a building block for designing novel small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. With the growing demand for precision medicine and targeted therapies, CAS No. 1105205-01-3 is gaining traction as a candidate for modulating specific biological interactions. Its lipophilic properties, attributed to the isopropyl group, also make it a promising candidate for improving drug bioavailability.

From an industrial perspective, methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate is being explored for its potential in agrochemical formulations. Its structural complexity allows for interactions with plant-specific enzymes, making it a potential lead compound for developing next-generation crop protection agents. Given the increasing global focus on sustainable agriculture, this compound aligns with the search for environmentally friendly alternatives to traditional pesticides.

In the context of organic electronics, the pyrazolo[3,4-d]pyridazine scaffold of this compound exhibits intriguing electron-transport properties. Researchers are investigating its derivatives for use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its ability to form stable thin films could revolutionize energy-efficient displays. The integration of such advanced materials aligns with the global push toward green technology and renewable energy solutions.

Analytical challenges associated with CAS No. 1105205-01-3, such as its chromatographic separation and spectroscopic characterization, have spurred innovations in high-performance liquid chromatography (HPLC) and mass spectrometry techniques. These advancements are critical for ensuring the compound's purity and stability in industrial applications. Furthermore, computational modeling studies are shedding light on its molecular docking potential, offering insights into its interactions with biological targets.

The synthesis of methyl 2-{[1-(2-methoxyphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetate often involves multi-step reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. Recent publications emphasize optimizing these protocols to improve yield and scalability, addressing the needs of process chemistry in large-scale production. Such efforts are vital for reducing costs and meeting the demands of pharmaceutical manufacturing.

As the scientific community continues to explore the applications of CAS No. 1105205-01-3, its relevance in medicinal chemistry and material science is expected to grow. Future research may focus on derivatization strategies to enhance its bioactivity or optoelectronic performance, further solidifying its position as a versatile compound in interdisciplinary research.